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Compound of Interest

Compound Name: BMS-986176

Cat. No.: B8175935

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Storage, and Disposal of BMS-986176, an AAK1 Inhibitor.

This document provides critical safety and logistical information for the handling of BMS-
986176 (also known as LX-9211), a potent and selective Adaptor-Associated Kinase 1 (AAK1)
inhibitor. Adherence to these guidelines is essential to ensure personal safety and maintain the
integrity of your research.

Immediate Safety and Handling Protocols

BMS-986176 is a solid powder and should be handled with care.[1] The following personal

protective equipment (PPE) is mandatory when handling this compound to minimize exposure
and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
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Equipment Specification Purpose
) Safety glasses with side- Protects eyes from dust
Eye Protection ) ]
shields or goggles particles and splashes.
_ Chemical-resistant gloves _
Hand Protection o Prevents skin contact.
(e.g., nitrile)
] Protects skin and clothing from
Body Protection Laboratory coat

contamination.

Use in a well-ventilated area. A

) ) respirator may be necessary Prevents inhalation of fine
Respiratory Protection i ) ) )
for bulk handling or if dust is particles.
generated.

Emergency First Aid Procedures:

» After Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical
attention.

» After Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

 After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.

Operational Plans: From Receipt to Disposal

A systematic approach to managing BMS-986176 throughout its lifecycle in the laboratory is
crucial for safety and experimental success.

Storage and Stability

Proper storage is vital to maintain the compound's stability and efficacy.
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Condition Temperature Duration Notes

Store in a dry, dark

Solid -20°C > 4 years[1]

place.
In Solvent (-80°C) -80°C 6 months Protect from light.[2]
In Solvent (-20°C) -20°C 1 month Protect from light.[2]

Step-by-Step Experimental Protocol for Solution
Preparation

This protocol outlines the general procedure for preparing a stock solution of BMS-986176.
Always perform these steps in a chemical fume hood.

o Pre-Weighing Preparation:

o Ensure the analytical balance is clean and calibrated.

o Don appropriate PPE (lab coat, gloves, safety glasses).
e Weighing the Compound:

o Carefully weigh the desired amount of BMS-986176 powder using a micro-spatula. Avoid
generating dust.

e Solubilization:
o BMS-986176 is sparingly soluble in ethanol and DMSO (1-10 mg/ml).[1]
o Add the appropriate volume of the chosen solvent to the vessel containing the powder.

o If using DMSO, be aware that it is hygroscopic and can impact solubility; use freshly
opened DMSO.[2]

o For complete dissolution in DMSO, ultrasonic agitation may be necessary.[2]

o The vessel should be purged with an inert gas before sealing.[1]
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o Storage of Stock Solution:

o Clearly label the vial with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at -20°C or -80°C as per the stability data.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and
ensure compliance with regulations.

e Solid Waste: Unused BMS-986176 powder should be disposed of as chemical waste in
accordance with local, state, and federal regulations. Place it in a clearly labeled, sealed
container.

o Liquid Waste: Solutions of BMS-986176 should be collected in a designated, labeled
hazardous waste container. Do not dispose of down the drain.

o Contaminated Materials: All disposable materials that have come into contact with BMS-
986176, such as pipette tips, tubes, and gloves, should be disposed of in a designated
hazardous waste container.

Signaling Pathways and Experimental Workflows

BMS-986176 is a potent inhibitor of AAK1, a kinase involved in clathrin-mediated endocytosis
and the regulation of various signaling pathways.
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Experimental Workflow: AAK1 Inhibition Assay
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Workflow for assessing AAK1 inhibition by BMS-986176.

BMS-986176's inhibition of AAK1 has downstream effects on critical cellular processes,
including the Notch and WNT signaling pathways.
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Simplified AAK1 Signaling Pathways
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Role of AAK1 in key cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
BMS-986176]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8175935#personal-protective-equipment-for-
handling-bms-986176]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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